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Introduction
The accurate determination of groundwater age is crucial for a wide range of scientific and

industrial applications, from hydrogeological studies and climate modeling to ensuring the

purity and safety of water sources for pharmaceutical manufacturing. Argon-39 (³⁹Ar), a noble

gas radioisotope with a half-life of 269 years, serves as an ideal tracer for dating groundwater

within the range of 50 to 1,000 years.[1][2][3][4][5] This timeframe is particularly significant as it

bridges the gap between younger water dated with tritium (³H) and older water dated with

carbon-14 (¹⁴C). This document provides detailed application notes and experimental protocols

for the calculation of groundwater age using the Argon-39 decay method.

The principle of ³⁹Ar dating is based on the radioactive decay of cosmogenic ³⁹Ar, which is

produced in the upper atmosphere and subsequently dissolves in groundwater during

recharge. By measuring the remaining ³⁹Ar concentration in a groundwater sample and

comparing it to the known atmospheric concentration at the time of recharge, the age of the

water can be calculated. Two primary analytical techniques are employed for the measurement

of the extremely low concentrations of ³⁹Ar: Low-Level Counting (LLC) and Atom Trap Trace

Analysis (ATTA).
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The following tables summarize key quantitative data related to Argon-39 decay and the

analytical methods used for its detection.

Table 1: Argon-39 Isotopic and Decay Data

Parameter Value Reference

Half-life (T₁/₂) 269 ± 3 years [6]

Decay Constant (λ) 8.1654 x 10⁻¹¹ s⁻¹ [7]

Decay Mode Beta (β⁻) emission [7][8]

Beta Decay Energy (Emax) 565 keV [8]

Atmospheric Isotopic

Abundance (³⁹Ar/Ar)
8.23 x 10⁻¹⁶ [9]

Specific Activity in Modern

Argon
~0.964 Bq/kg of Argon [6][10]

Table 2: Comparison of Analytical Methods for Argon-39 Detection
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Parameter Low-Level Counting (LLC)
Atom Trap Trace Analysis
(ATTA)

Principle
Measures the beta decay of

³⁹Ar in a proportional counter.

Selectively traps and counts

individual ³⁹Ar atoms using

lasers.[11]

Sample Volume (Water) 1,000 - 5,000 liters 1 - 5 kilograms (liters)[11]

Measurement Time 8 - 60 days < 1 day[9][12]

Achievable Precision Typically around 5-10% Can be better than 5%

Advantages
Established technique with

well-understood uncertainties.

Requires significantly smaller

sample sizes; faster analysis

time.[9][11]

Disadvantages

Requires very large sample

volumes and long counting

times.

Technically complex

instrumentation.

Experimental Protocols
Protocol 1: Groundwater Sampling for Argon-39
Analysis
Objective: To collect a representative groundwater sample for ³⁹Ar analysis while minimizing

atmospheric contamination.

Materials:

Submersible pump

Inert tubing (e.g., copper or stainless steel)

Gas-tight collection vessel (e.g., stainless steel cylinder or specialized gas collection bag)[1]

Back-pressure valve

Flow meter

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/publication/278009289_Atom_Trap_Trace_Analysis_of_Ar-39
https://www.researchgate.net/publication/278009289_Atom_Trap_Trace_Analysis_of_Ar-39
https://www.researchgate.net/publication/265172236_Groundwater_dating_with_Atom_Trap_Trace_Analysis_of_39Ar
https://boris-portal.unibe.ch/server/api/core/bitstreams/a3cc52da-3a28-4c53-b64d-e76506c70bf3/content
https://www.researchgate.net/publication/265172236_Groundwater_dating_with_Atom_Trap_Trace_Analysis_of_39Ar
https://www.researchgate.net/publication/278009289_Atom_Trap_Trace_Analysis_of_Ar-39
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://www.osti.gov/servlets/purl/1343946
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clamps for sealing copper tubing

Procedure:

Well Purging: Before sample collection, purge the well to ensure that the water being

sampled is representative of the aquifer and not stagnant water from the well casing. The

volume of water to be purged should be at least three times the volume of the well casing.

Equipment Setup: Connect the submersible pump to the inert tubing. The outlet of the tubing

should be connected to the gas-tight collection vessel. A back-pressure valve should be

installed downstream of the collection vessel to maintain pressure and prevent degassing

within the sampling line.[13]

Sample Collection (Copper Tube Method): a. Flush the copper tubing with the groundwater

to remove any air bubbles. b. Restrict the flow using the back-pressure valve to maintain

pressure. c. Use clamps to create a cold weld on both ends of the copper tube, trapping a

water sample under pressure.[13][14]

Sample Collection (Gas Bag/Cylinder Method): a. Connect the outlet of the degassed water

line to the collection vessel. b. For large volume samples required for LLC, a membrane

contactor can be used to efficiently extract dissolved gases from a continuous flow of water.

[15][16] c. Collect the extracted gas in a gas collection bag or compress it into a gas cylinder.

[1]

Sample Storage and Transport: Store the collected samples in a cool, dark place and

transport them to the laboratory as soon as possible. Ensure that the collection vessels

remain sealed to prevent contamination.

Protocol 2: Gas Extraction and Argon Purification
Objective: To extract the dissolved gases from the groundwater sample and purify the argon

fraction.

Materials:

Vacuum extraction line
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Heating mantle

Cryogenic traps (e.g., liquid nitrogen)

Titanium sponge getter furnace[17]

Gas chromatograph (optional)

Quadrupole mass spectrometer (for monitoring purification)

Procedure:

Gas Extraction: a. Connect the sample container (e.g., copper tube) to the vacuum

extraction line. b. Evacuate the extraction line to a high vacuum. c. Release the water from

the copper tube into a flask within the extraction line. d. Heat the flask to drive the dissolved

gases out of the water. Simultaneously, cool a smaller flask with liquid nitrogen to

cryogenically trap the extracted gases.[14]

Water Vapor Removal: Pass the extracted gas through a dry ice or liquid nitrogen trap to

remove water vapor.

Reactive Gas Removal: a. Heat a titanium sponge getter to approximately 900°C. b. Pass

the gas mixture over the hot titanium sponge. This will react with and remove reactive gases

such as nitrogen, oxygen, and carbon dioxide, leaving the noble gases.[17]

Argon Separation (Optional): If necessary, use a gas chromatograph to separate the argon

from other noble gases (e.g., krypton, xenon).

Purity Check: Use a quadrupole mass spectrometer to monitor the composition of the gas

during the purification process to ensure all reactive gases have been removed.

Protocol 3: Argon-39 Measurement by Low-Level
Counting (LLC)
Objective: To measure the beta decay activity of ³⁹Ar in the purified argon sample.

Materials:
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Ultra-low-background proportional counter (ULBPC)

Shielding material (e.g., lead, copper)

P-10 gas (90% Argon, 10% Methane)

Modern argon standard (for calibration)

³⁹Ar-free (geologic) argon (for background measurement)

Procedure:

Detector Calibration: a. Fill the ULBPC with a modern argon standard (mixed with methane

to create P-10 gas) to a specific pressure (e.g., 10 atm).[1] b. Measure the count rate of the

modern standard to establish the 100% modern ³⁹Ar activity level. c. Evacuate the counter

and fill it with ³⁹Ar-free geologic argon to measure the detector background.[1]

Sample Measurement: a. Introduce the purified argon sample from the groundwater into the

ULBPC, adding methane to create the P-10 counting gas. b. Place the counter inside a

heavy shielding to minimize background radiation from cosmic rays and surrounding

materials. c. Record the beta decay events over an extended period (weeks to months) to

achieve sufficient statistical precision.

Data Analysis: a. Subtract the background count rate (from the geologic argon

measurement) from the sample count rate. b. Calculate the ratio of the net sample count rate

to the net modern argon count rate. This ratio represents the remaining fraction of ³⁹Ar in the

sample. c. Use the radioactive decay equation to calculate the age of the groundwater

sample.

Protocol 4: Argon-39 Measurement by Atom Trap Trace
Analysis (ATTA)
Objective: To count the number of ³⁹Ar atoms in the purified argon sample.

Materials:

ATTA apparatus, including:
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Metastable atom source (e.g., RF discharge)

Laser cooling and trapping system

Magneto-optical trap (MOT)

Fluorescence detection system (e.g., CCD camera or photomultiplier tube)

Procedure:

Sample Introduction: Introduce the purified argon gas sample into the ATTA system.

Metastable State Excitation: Excite the argon atoms to a metastable state using an RF

discharge. This is necessary because laser cooling and trapping of argon is performed on a

transition from a metastable state.[12]

Laser Cooling and Trapping: a. A beam of metastable argon atoms is directed towards the

MOT. b. Use a system of lasers with a specific frequency to slow down and trap the ³⁹Ar

atoms in the MOT. The laser frequency is tuned to be resonant with a specific hyperfine

transition of ³⁹Ar, making the process highly selective.

Atom Counting: a. The trapped ³⁹Ar atoms are continuously excited by the trapping lasers

and emit fluorescence photons as they decay back to the metastable state. b. Detect these

fluorescence photons using a sensitive detector. The number of detected photons is

proportional to the number of trapped ³⁹Ar atoms. Individual atoms can be counted.[11]

Data Analysis: a. Measure the count rate of ³⁹Ar atoms from the sample. b. Calibrate the

system by measuring the count rate of a modern argon standard with a known ³⁹Ar

concentration. c. The ratio of the sample count rate to the standard count rate gives the

relative abundance of ³⁹Ar in the sample. d. Calculate the groundwater age using the

radioactive decay equation. The system can achieve count rates of several ³⁹Ar atoms per

hour for modern samples.[9][12]
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Caption: The radioactive decay pathway of Argon-39 to stable Potassium-39.

Experimental Workflow for Groundwater Dating using
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Caption: A generalized workflow for determining groundwater age using Argon-39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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